6-hydroxy-N-(m-tolyl)pyrimidine-4-carboxamide

• IUPAC Name: N-(3-methylphenyl)-6-oxo-1H-pyrimidine-4-carboxamide
• InChI: InChI=1S/C12H11N3O2/c1-8-3-2-4-9(5-8)15-12(17)10-6-11(16)14-7-13-10/h2-7H,1H3,(H,15,17)(H,13,14,16)
• InChI Key: WWKJCUJCQDMTHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=O)NC=N2
• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol

Description

“6-hydroxy-N-(m-tolyl)pyrimidine-4-carboxamide” is a chemical compound. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of pyrimido(5,4-d)pyrimidine derivatives, including those substituted by mercapto groups, involves an improved synthesis method that could potentially include derivatives similar to 6-hydroxy-N-(m-tolyl)pyrimidine-4-carboxamide. This synthesis route might offer insights into novel approaches for creating compounds with enhanced biological activities or for specific research applications (Inukai et al., 1976).

Biological Significance and Applications

• Wound Healing and Pain Management: A study on biologically significant pyrimidine nanoparticles, including those structurally related to 6-hydroxy-N-(m-tolyl)pyrimidine-4-carboxamide, revealed their significant wound healing activity. This suggests potential applications in therapeutic treatments focusing on wound repair and pain management (Panneerselvam et al., 2017).
• Anticancer Activity: Novel pyrido[1,2-a]pyrimidine-3-carboxamide derivatives have been synthesized and shown to possess promising anticancer activity. This research underscores the potential of pyrimidine derivatives in developing new anticancer drugs (Santhosh kumar et al., 2015).
• Antibacterial and Antioxidant Activities: A study demonstrated the synthesis of new 6-oxo-1,6-dihydropyrimidin-5-carboxamides and evaluated their antibacterial and antioxidant activities. Some compounds exhibited promising antibacterial activity compared to standard drugs and excellent antioxidant activities, highlighting their potential in medical and pharmaceutical research (Rambabu et al., 2021).